1. Home
  2. Product
  3. Bis(2,4-dinitrophenyl) oxalate
Bis(2,4-dinitrophenyl) oxalate Bis(2,4-dinitrophenyl) oxalate Bis(2,4-dinitrophenyl) oxalate (DNPO) is a chemiluminescence reagent. Chemiluminescence produced in the oxidation of DNPO by hydrogen peroxide in the presence of a polycyclic aromatic hydrocarbon was monitored by spectroscopic methods. The kinetics of the imidazole-catalyzed decomposition of DNPO was investigated by the stopped-flow technique.
Brand Name: Vulcanchem
CAS No.: 16536-30-4
VCID: VC21003315
InChI: InChI=1S/C14H6N4O12/c19-13(29-11-3-1-7(15(21)22)5-9(11)17(25)26)14(20)30-12-4-2-8(16(23)24)6-10(12)18(27)28/h1-6H
SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)C(=O)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C14H6N4O12
Molecular Weight: 422.22 g/mol

Bis(2,4-dinitrophenyl) oxalate

CAS No.: 16536-30-4

Cat. No.: VC21003315

Molecular Formula: C14H6N4O12

Molecular Weight: 422.22 g/mol

* For research use only. Not for human or veterinary use.

Bis(2,4-dinitrophenyl) oxalate - 16536-30-4

Specification

Description Bis(2,4-dinitrophenyl) oxalate (DNPO) is a chemiluminescence reagent. Chemiluminescence produced in the oxidation of DNPO by hydrogen peroxide in the presence of a polycyclic aromatic hydrocarbon was monitored by spectroscopic methods. The kinetics of the imidazole-catalyzed decomposition of DNPO was investigated by the stopped-flow technique.
CAS No. 16536-30-4
Molecular Formula C14H6N4O12
Molecular Weight 422.22 g/mol
IUPAC Name bis(2,4-dinitrophenyl) oxalate
Standard InChI InChI=1S/C14H6N4O12/c19-13(29-11-3-1-7(15(21)22)5-9(11)17(25)26)14(20)30-12-4-2-8(16(23)24)6-10(12)18(27)28/h1-6H
Standard InChI Key CBZOGAWUNMFXFQ-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)C(=O)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)C(=O)OC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19